Cas no 1805098-91-2 (2-(Aminomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1805098-91-2
• MF: C₉H₇F₅N₂O₂
• MW: 270.156099557877
• CID: 4844771
• Update Time: 2025-05-25

2-(Aminomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C9H7F5N2O2/c10-8(11)5-1-7(18-9(12,13)14)4(3-17)6(2-15)16-5/h1,3,8H,2,15H2
• InChI Key： LCEUQXUIRBWHTR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C=O)C(CN)=N1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on 2-(Aminomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxaldehyde

Comprehensive Analysis of 2-(Aminomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1805098-91-2)

The compound 2-(Aminomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1805098-91-2) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a difluoromethyl group and a trifluoromethoxy substituent, this molecule exhibits remarkable potential in drug discovery and material science applications. Researchers are particularly interested in its role as a versatile intermediate for synthesizing bioactive molecules targeting neurological disorders and metabolic diseases.

In recent years, the demand for fluorinated compounds like 2-(Aminomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxaldehyde has surged due to their enhanced metabolic stability and membrane permeability. The presence of fluorine atoms in the difluoromethyl and trifluoromethoxy groups significantly improves the compound's lipophilicity, making it a valuable candidate for CNS-targeting therapeutics. This aligns with current industry trends favoring fluorinated building blocks in precision medicine development.

The synthesis of CAS No. 1805098-91-2 involves sophisticated multi-step organic transformations, including palladium-catalyzed cross-coupling reactions and selective fluorination procedures. Recent advancements in continuous flow chemistry have improved the scalability of such processes, addressing common questions about manufacturing efficiency for complex heterocycles. These technological breakthroughs answer frequent queries about sustainable production methods in fine chemical synthesis.

From a molecular design perspective, the aminomethyl functionality at the 2-position and the carboxaldehyde group at the 3-position create multiple points for structural diversification. This characteristic has made 2-(Aminomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxaldehyde particularly valuable in combinatorial chemistry libraries. Computational studies suggest excellent compatibility with various bioisosteric replacements, explaining its popularity in fragment-based drug design strategies.

Analytical characterization of CAS No. 1805098-91-2 typically employs advanced techniques such as LC-MS, NMR spectroscopy (particularly ¹⁹F NMR), and X-ray crystallography. The distinct trifluoromethoxy signature in spectroscopic analyses helps researchers address common challenges in compound identification and purity assessment. These quality control aspects are crucial for meeting stringent regulatory requirements in pharmaceutical applications.

Environmental and safety profiles of 2-(Aminomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxaldehyde have been extensively studied, with particular attention to the stability of its fluorine-containing groups. Modern green chemistry approaches have successfully minimized ecological impacts during its production, responding to growing industry concerns about sustainable chemical manufacturing. These developments align with current searches for eco-friendly fluorination methodologies.

The commercial availability of CAS No. 1805098-91-2 through specialty chemical suppliers has facilitated its adoption across research institutions. Pricing trends and supply chain dynamics for such niche intermediates frequently appear in market analysis reports, reflecting the compound's growing importance in medicinal chemistry pipelines. This commercial aspect addresses common inquiries about sourcing rare chemical building blocks.

Looking forward, 2-(Aminomethyl)-6-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxaldehyde is poised to play a pivotal role in developing next-generation therapeutics. Its structural features perfectly match current drug design paradigms emphasizing three-dimensional complexity and fluorination. As research continues to explore its full potential, this compound remains at the forefront of innovation in heterocyclic chemistry and pharmaceutical development.